![molecular formula C28H31N3O4 B1255033 N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide](/img/structure/B1255033.png)
N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide is a member of quinazolines.
Scientific Research Applications
Anti-Inflammatory and Analgesic Properties
- Synthesis and Evaluation : This compound, as part of a series of 3-substituted-2-thioxoquinazolin-4(3H)-one derivatives, was synthesized and evaluated for anti-inflammatory and analgesic activity. Compounds within this series demonstrated significant anti-inflammatory activity compared to the standard drug diclofenac sodium and also showed notable analgesic activity (Rajasekaran, Rajamanickam, & Darlinquine, 2011).
- Novel Synthesis and Activity Studies : Another study involved the synthesis of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides, showing potent analgesic and anti-inflammatory activities, with a comparatively mild ulcerogenic potential (Alagarsamy et al., 2015).
Cytotoxic Activities
- Anti-Cancer Potential : Certain N-(5-Arylidene-4-oxo-2-thioxothiazolidin-3-yl)-2-((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)acetamide compounds demonstrated mild-to-moderate cytotoxic activity against K562 (chronic myelogenous leukemia) and MCF7 (breast cancer) cell lines (Nguyen et al., 2019).
Anxiosedative and Antidepressant Effects
- Psychotropic Properties : In a study, a series of new quinazoline acetanilide derivatives exhibited pronounced anxiosedative and antidepressant activity, suggesting their potential for further studies in psychotropic medication (Tyurenkov et al., 2013).
Potential in Treating Osteoarthritis
- Novel Drug Candidate for Osteoarthritis : Research identified a chemical compound, 2-(8-methoxy-2-methyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl) acetamide, as a potential drug candidate for early osteoarthritis. This compound attenuated certain markers associated with osteoarthritis in a dose-dependent manner (Inagaki et al., 2022).
Properties
Molecular Formula |
C28H31N3O4 |
---|---|
Molecular Weight |
473.6 g/mol |
IUPAC Name |
N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide |
InChI |
InChI=1S/C28H31N3O4/c1-4-5-16-31-27(30-25-9-7-6-8-24(25)28(31)33)20-10-15-26(34-3)21(17-20)18-35-23-13-11-22(12-14-23)29-19(2)32/h6-15,17,27,30H,4-5,16,18H2,1-3H3,(H,29,32) |
InChI Key |
LUUUMPKAFPXQRW-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C(NC2=CC=CC=C2C1=O)C3=CC(=C(C=C3)OC)COC4=CC=C(C=C4)NC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.